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Compound of Interest

Compound Name: Phenyl hydrogen sulfate

Cat. No.: B1218960

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Phenyl hydrogen sulfate (CAS No. 937-34-8), including detailed
operational and disposal plans. By adhering to these procedural, step-by-step instructions, you
can mitigate risks and foster a culture of safety in your laboratory.

Hazard Identification and Risk Assessment

Phenyl hydrogen sulfate (CeHsO4S) is a corrosive substance that can cause severe skin
burns and eye damage.[1] It is classified under UN number 3261, Hazard Class 8, and Packing
Group lll, indicating its corrosive nature.[1] While one supplier, Cayman Chemical, advises
treating the material as hazardous until more information is available, another, BLD Pharm,
explicitly states the H314 hazard statement.[1][2] Given the potential for severe tissue damage,
a cautious approach to handling is mandatory.

Quantitative Data Summary
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Property Value Source

CAS Number 937-34-8 (12134115161 71I8][9][1 0]
Molecular Formula CeHe04S [11[31[61[7]

Molecular Weight 174.17 g/mol [1]

UN Number 3261 [1]

Hazard Class 8 (Corrosive) [1]

Packing Group 1] [1]

Solubility in DMSO ~17.4 mg/mL [2][6]

Solubility in Water ~37.75 mg/mL [2][6]

Operational Plan for Safe Handling

This detailed protocol is designed to minimize exposure and ensure the safe use of Phenyl
hydrogen sulfate from receipt to disposal.

Engineering Controls

o Ventilation: Always handle Phenyl hydrogen sulfate in a well-ventilated area. A certified
chemical fume hood is required for all procedures that may generate dust or aerosols.

o Safety Equipment: An eyewash station and a safety shower must be readily accessible and
tested regularly.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is critical to prevent contact with this corrosive substance.

o Hand Protection: Wear chemical-resistant gloves. Given the corrosive nature, butyl rubber or
nitrile rubber gloves are recommended. Always inspect gloves for integrity before use.

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes.
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e Body Protection: Alab coat or a chemical-resistant apron should be worn over personal
clothing. For tasks with a higher risk of splashing, a chemical-resistant suit is advised.

o Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved
respirator with an appropriate cartridge for organic vapors and acid gases should be used.

Experimental Workflow

The following diagram outlines the standard operating procedure for handling Phenyl
hydrogen sulfate.
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Safe Handling Workflow for Phenyl hydrogen sulfate

Preparation

Don PPE

Step 1

Prepare Fume Hood

Assemble Equipment

Weigh Solid

Dissolve in Solvent

Perform Experiment

Step 6

Cleanup & Disposal

Decontaminate Glassware

Dispose of Waste

Doff PPE

Wash Hands

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Spill and Emergency Procedures

o Small Spills:

Evacuate the immediate area.

[e]

o

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).

o

Carefully sweep up the absorbed material and place it in a labeled, sealed container for
hazardous waste disposal.

o

Clean the spill area with a suitable decontamination solution, followed by soap and water.
o Large Spills:

o Evacuate the laboratory and alert others.

o Contact your institution's emergency response team immediately.

o Provide them with the Safety Data Sheet for Phenyl hydrogen sulfate.
e First Aid:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes. Remove contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing Phenyl hydrogen sulfate must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1218960?utm_src=pdf-body
https://www.benchchem.com/product/b1218960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Solid Waste: Collect any solid Phenyl hydrogen sulfate and contaminated disposable
materials (e.g., gloves, absorbent pads) in a clearly labeled, sealed container.

e Liquid Waste: Collect aqueous and organic solutions containing Phenyl hydrogen sulfate in
separate, compatible, and clearly labeled hazardous waste containers.

o Disposal: All waste must be disposed of through your institution's hazardous waste
management program. Do not dispose of Phenyl hydrogen sulfate down the drain. Follow
all local, state, and federal regulations for hazardous waste disposal.

By implementing these comprehensive safety and handling procedures, you can create a
secure environment for your vital research and development activities. Always prioritize safety
and consult your institution's safety office for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Phenyl Hydrogen Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218960#personal-protective-equipment-for-
handling-phenyl-hydrogen-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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